1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
Overview
Description
1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-5-carboxylic acid, also known as 4-Fluorobenzyl-3-phenylpyrazole-5-carboxylic acid (FBP-5C) is an organic compound that belongs to the pyrazole family. It has been widely studied for its potential applications in the fields of pharmaceuticals, biochemistry, and medicinal chemistry. In particular, it has been used in the synthesis of a variety of compounds, including antifungal agents, anti-inflammatory drugs, and antineoplastic agents.
Mechanism of Action
Target of Action
Similar compounds, such as ab-fubinaca, are known to be potent cb1 receptor agonists . The CB1 receptor plays a crucial role in the endocannabinoid system, which is involved in a variety of physiological processes including pain sensation, mood, and memory .
Mode of Action
Based on its structural similarity to other synthetic cannabinoids, it is likely that it acts as an agonist at the cb1 receptor, similar to ab-fubinaca . Agonists bind to receptors and activate them to produce a biological response.
Biochemical Pathways
As a potential cb1 receptor agonist, it may influence the endocannabinoid system, which plays a role in various physiological processes such as pain sensation, appetite, mood, and memory .
Pharmacokinetics
Similar synthetic cannabinoids like ab-fubinaca are known to be rapidly and extensively metabolized . The main metabolites excreted in urine are the hydroxylated and glucuronidated forms . These metabolites can serve as markers for the intake of the compound .
Result of Action
Similar synthetic cannabinoids can cause a range of effects, including altered perception, agitation, anxiety, paranoia, hallucinations, loss of consciousness and memory, chest pain, hypertension, tachycardia, and seizures .
Advantages and Limitations for Lab Experiments
The advantages of using FBP-5C in laboratory experiments include its availability, low cost, and the fact that it is relatively stable. Additionally, it can be synthesized using a variety of methods, making it a versatile compound for use in a variety of experiments. However, there are some limitations to its use in laboratory experiments, such as the fact that it is not water soluble and may require special solvents for use in certain experiments.
Future Directions
The potential future directions for FBP-5C include further research into its mechanism of action, its potential applications in the synthesis of novel antibiotics and antiviral agents, and its potential use in the development of new drugs for the treatment of various diseases. Additionally, further studies could be conducted to explore its potential use in the synthesis of compounds with improved pharmacological properties. Furthermore, studies could be conducted to explore its potential use in the development of new materials for use in the medical and pharmaceutical fields.
Synthesis Methods
FBP-5C can be synthesized through a variety of methods. One method involves the reaction of 4-fluorobenzaldehyde and phenylhydrazine in aqueous ethanol to form the intermediate 4-fluorobenzylhydrazine, which is then reacted with ethyl chloroformate to form the final product, FBP-5C. Another method involves the reaction of 4-fluorobenzaldehyde and phenylhydrazine in aqueous ethanol to form the intermediate 4-fluorobenzylhydrazine, which is then reacted with ethyl chloroformate to form the final product, FBP-5C.
Scientific Research Applications
FBP-5C has been studied for its potential applications in the pharmaceuticals, biochemistry, and medicinal chemistry fields. In particular, it has been used in the synthesis of a variety of compounds, including antifungal agents, anti-inflammatory drugs, and antineoplastic agents. Additionally, it has been studied for its potential use in the synthesis of novel antibiotics and antiviral agents.
properties
IUPAC Name |
2-[(4-fluorophenyl)methyl]-5-phenylpyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN2O2/c18-14-8-6-12(7-9-14)11-20-16(17(21)22)10-15(19-20)13-4-2-1-3-5-13/h1-10H,11H2,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIYPTOKQFSRFPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C(=C2)C(=O)O)CC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801169615 |
Source
|
| Record name | 1-[(4-Fluorophenyl)methyl]-3-phenyl-1H-pyrazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801169615 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-5-carboxylic acid | |
CAS RN |
1020238-83-8 |
Source
|
| Record name | 1-[(4-Fluorophenyl)methyl]-3-phenyl-1H-pyrazole-5-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1020238-83-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[(4-Fluorophenyl)methyl]-3-phenyl-1H-pyrazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801169615 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![1-[5-(4-Chloro-phenyl)-2H-pyrazol-3-yl]-ethanone, 95%](/img/structure/B6323272.png)
